2,6-Dimethoxybiphenyl-4-carboxylic acid

• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 3,5-dimethoxy-4-phenylbenzoic acid
• InChI: InChI=1S/C15H14O4/c1-18-12-8-11(15(16)17)9-13(19-2)14(12)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,16,17)
• InChI Key: WZQJEWVBGVMTCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1C2=CC=CC=C2)OC)C(=O)O

Description

2,6-Dimethoxybiphenyl-4-carboxylic acid is a useful research compound. Its molecular formula is C15H14O4 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Aqueous 5 N sodium hydroxide solution (44 mL) was added to a THF (150 mL)-MeOH (150 mL) solution of methyl 2,6-dimethoxybiphenyl-4-carboxylate (20.0 g), and stirred at 40° C. for 5 hours. The reaction solution was poured into aqueous 0.5 M KHSO4 solution, and extracted with ethyl acetate. The combined organic layers were washed with aqueous saturated sodium chloride solution, dried with anhydrous sodium sulfate, and concentrated. The residue was recrystallized from hexane/ethyl acetate to obtain the title compound as a colorless crystal.

Synthesis routes and methods II

Procedure details

To a solution of 2,6-dimethoxy-biphenyl-4-carboxylic acid methyl ester (0.9 g, 3.3 mmol) in 10% aq. THF, an aq. solution of 5 N NaOH (5 mL) was added and the reaction mixture was refluxed for 5 h. After the reaction is completed, THF was removed completely under the vacuum and acidified with an aq. solution of 50% HCl. The resulting precipitate was filtered and washed thoroughly with water and dried to obtain the title compound (0.6 g, 70.5%).